Cas no 214404-98-5 (Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester)
214404-98-5 structure
Product Name:Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester
CAS No:214404-98-5
MF:C15H24O4
MW:268.348665237427
CID:1408381
Update Time:2024-08-16
Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester
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- Inchi: 1S/C15H24O4/c1-3-19-14(18)15(11-9-12(2)16)10-7-5-4-6-8-13(15)17/h3-11H2,1-2H3
- InChI Key: JIHYRGBKWULKTC-UHFFFAOYSA-N
- SMILES: C1(CCC(=O)C)(C(OCC)=O)CCCCCCC1=O
Computed Properties
- Exact Mass: 268.16752
Experimental Properties
- Density: 1.037±0.06 g/cm3(Predicted)
- Boiling Point: 378.2±27.0 °C(Predicted)
- PSA: 60.44
Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
214404-98-5 (Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester) Related Products
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- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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